Cas no 171290-52-1 (3,5-Dimethoxyphenylacetylene)

3,5-Dimethoxyphenylacetylene Properties

Names and Identifiers

• 3,5-Dimethoxyphenylacetylene
• 1-Ethynyl-3,5-dimethoxybenzene
• 1-Ethylnyl-3,5-dimethoxybenzene
• Benzene,1-ethynyl-3,5-dimethoxy-
• 1-ETHYNYL-3 5-DIMETHOXYBENZENE 98
• Benzene, 1-ethynyl-3,5-diMethoxy-
• 1-Ethynyl-3,5-diMethoxybenzene 98% (CP)
• 1-ETHYNYL-3 5-DIMETHOXYBENZENE 98
• 3,5-Dimethoxyphenyl acetylene
• AB92248
• HUSBBWQIJMRKLI-UHFFFAOYSA-N
• FT-0652046
• MFCD03839985
• 1-ethynyl-3,5-dimethoxy-benzene
• SCHEMBL711441
• DTXSID70405341
• EN300-1867071
• AM84602
• 1-Ethynyl-3,5-dimethoxybenzene, 98% (CP)
• 3.5-dimethoxyphenylacetylene
• 1-ethynyl 3,5-dimethoxybenzene
• 3,5-dimethoxyethynylbenzene
• AKOS005067753
• SY050709
• Q-102454
• 1-ETHYNYL-3,5-DIMETHOXYBENZENE;3,5-Dimethoxyphenylacetylene
• AS-18157
• 1-Ethynyl-3,5-(dimethoxy)benzene
• BCP10916
• E1175
• CS-W005480
• 171290-52-1
• DB-012628
• Benzene, 1-ethynyl-3,5-dimethoxy-
• (3,5-Dimethoxyphenyl)acetylene
• +Expand

• MDL： MFCD03839985
• InChIKey： HUSBBWQIJMRKLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O2/c1-4-8-5-9(11-2)7-10(6-8)12-3/h1,5-7H,2-3H3
• SMILES： C#CC1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 162.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.068
• Heavy Atom Count: 12
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 1.68510
• PSA: 18.46000
• Refractive Index: 1.522
• Boiling Point: 264.1±30.0 ºC (760 Torr),
• Melting Point: 44.0 to 48.0 deg-C
• Flash Point: 107.3±24.1 ºC,
• Solubility: Almost insoluble (0.094 g/l) (25 º C),
• Color/Form: solid
• Solubility: Not determined
• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),

3,5-Dimethoxyphenylacetylene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22-26-36/37-45
• Safety Instruction： S22; S26; S36/37; S45
• Risk Phrases：R36
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36-42/43
• Signal Word：Warning

3,5-Dimethoxyphenylacetylene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons